Cas no 1261860-50-7 (3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261860-50-7
• MF: C₁₁H₅Cl₃FNS
• MW: 308.586501836777
• CID: 4925121
• Update Time: 2025-05-21

3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNS/c12-7-3-9(14)8(13)2-6(7)5-1-10(15)11(17)16-4-5/h1-4H,(H,16,17)
• InChI Key： JOIBLYMUZGCGMJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CNC(C(=C1)F)=S)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1

Additional information on 3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261860-50-7)

3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine, with the CAS number 1261860-50-7, is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique combination of a pyridine ring, a fluoro substituent, a mercapto group, and a trichlorophenyl moiety, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in the development of novel pharmaceuticals and advanced materials.

The structural complexity of 3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine allows it to interact with biological targets in unique ways, which is why it is often explored in drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Additionally, its halogen-rich structure makes it a candidate for applications in agrochemicals and electronic materials, where precise molecular interactions are critical.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine?". The synthesis typically involves multi-step reactions, including halogenation, nucleophilic substitution, and cyclization. Another common query is: "How does the fluorine atom influence the reactivity of this compound?". The presence of fluorine often enhances metabolic stability and bioavailability, making it a valuable feature in medicinal chemistry.

From an SEO perspective, keywords like "pyridine derivatives," "fluoro-substituted heterocycles," and "trichlorophenyl compounds" are highly relevant. These terms align with current research trends and user search behavior, ensuring the content reaches the right audience. The compound's potential role in sustainable chemistry and green synthesis is another hot topic, as industries seek eco-friendly alternatives to traditional chemical processes.

In summary, 3-Fluoro-2-mercapto-5-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261860-50-7) is a multifaceted compound with broad applicability. Its unique structure and properties make it a subject of ongoing research, particularly in areas like drug development, material science, and catalysis. By addressing common user queries and incorporating trending topics, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.